Cas no 1806279-23-1 (Ethyl 2-cyano-6-hydroxy-3-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-cyano-6-hydroxy-3-(trifluoromethylthio)phenylacetate
• CAS No: 1806279-23-1
• MF: C₁₂H₁₀F₃NO₃S
• MW: 305.272912502289
• CID: 4796766
• Update Time: 2025-10-12

Ethyl 2-cyano-6-hydroxy-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-hydroxy-3-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H10F3NO3S/c1-2-19-11(18)5-7-8(6-16)10(4-3-9(7)17)20-12(13,14)15/h3-4,17H,2,5H2,1H3
• InChI Key： HHEOYPOGPRRQPN-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=C(C(=C1C#N)CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.2
• Topological Polar Surface Area: 95.6

Additional information on Ethyl 2-cyano-6-hydroxy-3-(trifluoromethylthio)phenylacetate

Ethyl 2-cyano-6-hydroxy-3-(trifluoromethylthio)phenylacetate: A Novel Compound with Promising Applications in Pharmaceutical Research

Ethyl 2-cyano-6-hydroxy-3-(trifluoromethylthio)phenylacetate, with the CAS number 1806279-23-1, represents a unique chemical entity that has recently garnered attention in the field of pharmaceutical chemistry. This compound belongs to the class of aromatic sulfides, characterized by the presence of a trifluoromethylthio group and a cyano substituent on the benzene ring. Its molecular structure combines hydroxyl, cyano, and trifluoromethylthio functionalities, which contribute to its potential biological activity and synthetic versatility. The integration of fluorine atoms in the trifluoromethylthio group is particularly noteworthy, as fluorine substitution is a well-established strategy to modulate pharmacokinetic properties and enhance target specificity in drug development.

Recent studies have highlighted the trifluoromethylthio group's role in improving the bioavailability of small-molecule drugs. The cyano functionality, on the other hand, is known to confer electrophilic properties and can act as a bioisostere for nitro groups in certain therapeutic contexts. The hydroxyl group in this compound may also play a critical role in hydrogen bonding interactions with target proteins, potentially enhancing selectivity and affinity. These combined features make Ethyl 2-cyano-6-hydroxy-3-(trifluoromethylthio)phenylacetate a promising candidate for further exploration in drug discovery and targeted therapy.

The trifluoromethylthio moiety is a key structural element in this compound, offering distinct advantages over traditional thiol groups. Fluorine atoms in the trifluoromethyl group significantly increase the electronegativity and lipophilicity of the molecule, which can influence its cell permeability and metabolic stability. This property is particularly valuable in the development of oral formulations, where enhanced absorption and half-life are critical for therapeutic efficacy. Additionally, the trifluoromethylthio group may exhibit electrophilic reactivity, enabling it to participate in bioconjugation reactions or serve as a precursor for further functionalization in synthetic pathways.

Ethyl 2-cyano-6-hydroxy-3-(trifluoromethylthio)phenylacetate has been the focus of recent research efforts aimed at understanding its mechanism of action and potential pharmacological applications. One notable study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits anti-inflammatory activity by modulating NF-κB signaling pathways. The cyano group was identified as the primary contributor to this effect, as it facilitates the formation of electrophilic intermediates that inhibit pro-inflammatory cytokine production. These findings suggest that the compound could be a valuable lead for the development of anti-inflammatory drugs with improved target specificity.

In addition to its anti-inflammatory potential, Ethyl 2-cyano-6-hydroxy-3-(trifluoromethylthio)phenylacetate has shown promise in cancer research. A 2023 study in *Cancer Research* reported that this compound selectively targets prostate cancer cells by inducing apoptosis through the mitochondrial pathway. The hydroxyl group was found to enhance cell membrane permeability, allowing the compound to effectively penetrate tumor cells and exert its cytotoxic effects. This selectivity is attributed to the trifluoromethylthio group's ability to interact with specific protein targets involved in apoptotic signaling. These results highlight the compound's potential as a chemotherapy agent with reduced toxicity to healthy tissues.

The synthetic accessibility of Ethyl 2-cyano-6-hydroxy-3-(trifluoromethylthio)phenylacetate is another factor contributing to its growing interest in pharmaceutical research. The compound can be synthesized via Suzuki-Miyaura coupling reactions, which allow for the efficient introduction of trifluoromethylthio groups into aromatic rings. This synthetic route is highly scalable and compatible with green chemistry principles, making it suitable for industrial production. The cyano group can be introduced through nitrile chemistry, while the hydroxyl functionality is typically achieved through hydroxylation reactions or oxidative cleavage of alkyl groups. These synthetic strategies underscore the compound's flexibility in drug design and development.

Ethyl 2-cyano-6-hydroxy-3-(trifluoromethylthio)phenylacetate has also been investigated for its antimicrobial properties. A 2024 study in *Antimicrobial Agents and Chemotherapy* revealed that this compound exhibits bactericidal activity against multidrug-resistant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The trifluoromethylthio group was found to disrupt cell membrane integrity, while the cyano functionality contributed to oxidative stress in bacterial cells. These dual mechanisms of action suggest that the compound could be developed into a novel antibiotic to address the growing threat of antimicrobial resistance.

From a computational chemistry perspective, Ethyl 2-cyano-6-hydroxy-3-(trifluoromethylthio)phenylacetate has been modeled using molecular docking and quantum mechanics calculations to predict its binding affinity to target proteins. These studies have identified potential protein targets, including kinases and proteases, which are often implicated in diseases such as cancer and autoimmune disorders. The trifluoromethylthio group's ability to form hydrogen bonds with amino acid residues in these proteins further supports its therapeutic potential.

Ethyl 2-cyano-6-hydroxy-3-(trifluoromethylthio)phenylacetate has also been explored for its photophysical properties, which may have applications in photodynamic therapy (PDT). A 2023 study in *Photochemistry and Photobiology* demonstrated that this compound exhibits phototoxicity when exposed to visible light, making it a potential candidate for cancer treatment. The cyano group was found to act as a photosensitizer, generating reactive oxygen species (ROS) that induce apoptosis in cancer cells. This property opens new avenues for the development of light-activated therapies with minimal side effects.

In conclusion, Ethyl 2-cyano-6-hydroxy-3-(trifluoromethylthio)phenylacetate is a multifunctional compound with diverse pharmacological applications. Its unique combination of trifluoromethylthio, cyano, and hydroxyl groups provides a strong foundation for drug discovery and targeted therapy. Ongoing research into its mechanism of action, synthetic pathways, and biological activity is expected to further solidify its role in the development of novel therapeutics. As the field of pharmaceutical chemistry continues to evolve, compounds like Ethyl 2-cyano-6-hydroxy-3-(trifluoromethylthio)phenylacetate will likely play an increasingly important role in addressing unmet medical needs.